Cas no 1592683-59-4 (1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ol)

• Product Name: 1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ol
• CAS No: 1592683-59-4
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 5578552
• Update Time: 2025-06-23

1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-ol, 1-methyl-3-(2-pyrazinyl)-
• 1-methyl-3-(pyrazin-2-yl)-1h-pyrazol-5-ol
• 1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ol

• Inchi： 1S/C8H8N4O/c1-12-8(13)4-6(11-12)7-5-9-2-3-10-7/h2-5,13H,1H3
• InChI Key： HBFKOEXYUOYNQS-UHFFFAOYSA-N
• SMILES： N1(C)C(O)=CC(C2=NC=CN=C2)=N1

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 390.8±42.0 °C(Predicted)
• pka: 8.11±0.28(Predicted)

Additional information on 1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ol

1-Methyl-3-(Pyrazin-2-Yl)-1H-Pyrazol-5-Ol: A Comprehensive Overview

The compound 1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ol, identified by the CAS number 1592683-59-4, has garnered significant attention in the field of organic chemistry and pharmacology. This molecule, characterized by its unique structure and versatile functional groups, has emerged as a promising candidate in various research domains. Recent studies have highlighted its potential applications in drug discovery, material science, and as a building block in organic synthesis.

The chemical structure of 1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ol comprises a pyrazole ring fused with a pyrazine moiety, along with a hydroxyl group at the 5-position and a methyl substituent at the 1-position. This arrangement confers the molecule with interesting electronic properties and reactivity. The presence of the hydroxyl group introduces hydrogen bonding capabilities, while the methyl group enhances lipophilicity, making it suitable for diverse chemical interactions.

Recent advancements in synthetic methodologies have enabled efficient synthesis of 1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ol. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize its production. These methods not only improve yield but also reduce reaction times, making the compound more accessible for large-scale applications.

In the realm of pharmacology, 1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ol has shown potential as a lead compound for drug development. Studies have demonstrated its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs). Its unique structure allows for selective binding to these targets, making it a valuable tool in exploring novel therapeutic interventions.

Beyond pharmacology, this compound has found applications in material science. Its ability to form stable coordination complexes with metal ions has led to its use in designing new materials for sensing and catalysis. Recent research has explored its role in creating metalloporphyrin-based sensors for detecting environmental pollutants, showcasing its versatility across disciplines.

The synthesis of 1-methyl-3-(pyrazin-2-yL)-1H-pyrazol-s ol has also been integrated into green chemistry practices. By utilizing renewable feedstocks and minimizing waste generation, researchers have developed eco-friendly routes for its production. These efforts align with global sustainability goals and highlight the compound's potential for environmentally responsible applications.

In conclusion, 1-methyl-s (pyrazin-s yL)-s H-pyrazo-s -s ol, CAS number s s s s s s s s s , stands as a testament to the ingenuity of modern chemical research. Its unique structure, coupled with advancements in synthetic methods and application-driven studies, positions it as a pivotal molecule in contemporary science. As research continues to unravel its full potential, this compound is poised to make significant contributions across various fields.